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Compound of Interest

Compound Name: Phosphine oxide, tripropyl-

Cat. No.: B073959 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling precautions

for tripropylphosphine oxide. Due to the limited availability of comprehensive safety studies

specifically for tripropylphosphine oxide, this guide synthesizes available data and incorporates

general safety protocols for phosphine oxides. Professionals handling this compound should

exercise caution and adhere to rigorous safety standards.

Chemical and Physical Properties
The following table summarizes the known physical and chemical properties of

tripropylphosphine oxide.
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Property Value

Molecular Formula C₉H₂₁OP

Molecular Weight 176.24 g/mol

Appearance White crystalline solid

Melting Point 39 °C

Boiling Point 280-282 °C

Flash Point 131.3 °C

Density 0.875 g/cm³

Vapor Pressure 0.003 mmHg at 25°C

Refractive Index 1.417

Sensitivity Moisture sensitive

Hazard Identification and Toxicity Data
Comprehensive toxicological data for tripropylphosphine oxide is not readily available in the

public domain. Therefore, it should be handled as a compound with unknown toxicity, and

exposure should be minimized.

Handling and Storage Precautions
Proper handling and storage are crucial to ensure safety when working with tripropylphosphine

oxide.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (see Section 7).

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of dust or vapors.
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Use non-sparking tools to prevent ignition.

Prevent the build-up of electrostatic charge.

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated area.

Keep away from incompatible materials and foodstuff containers.

As the compound is moisture-sensitive, store it under an inert atmosphere if possible.

First Aid Measures
In the event of exposure, follow these first aid procedures immediately.

Exposure Route First Aid Measures

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If the victim is not

breathing, give artificial respiration. Seek

immediate medical attention. Do not use mouth-

to-mouth resuscitation if the victim ingested or

inhaled the chemical.

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water. Seek medical attention.

Eye Contact
Rinse with pure water for at least 15 minutes.

Seek immediate medical attention.

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a poison control

center or doctor immediately.
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Firefighting Measures
Suitable Extinguishing Media:

Dry chemical

Carbon dioxide

Alcohol-resistant foam

Firefighting Procedures:

Wear a self-contained breathing apparatus (SCBA) and full protective gear.

In the event of a fire, evacuate the area and fight the fire from a safe distance.

Accidental Release Measures
In case of a spill or accidental release, follow these procedures to mitigate the hazard.

Personal Precautions:

Avoid dust formation.

Avoid breathing vapors, mist, or gas.

Avoid contact with skin and eyes.

Use personal protective equipment, including chemical-impermeable gloves.

Ensure adequate ventilation.

Remove all sources of ignition.

Evacuate personnel to a safe area.

Keep people away from and upwind of the spill.

Environmental Precautions:
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Prevent further leakage or spillage if it is safe to do so.

Do not let the chemical enter drains. Discharge into the environment must be avoided.

Containment and Cleaning Up:

Contain the spill and collect the material for disposal.

Place the collected material in a suitable, closed container.

Personal Protective Equipment (PPE)
To ensure personal safety, the following PPE is recommended when handling

tripropylphosphine oxide:

Protection Type Recommendation

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US) standards.

Skin Protection
Wear chemical-resistant gloves and protective

clothing.

Respiratory Protection

If engineering controls are not sufficient to

maintain airborne concentrations below

exposure limits, use a NIOSH-approved

respirator.

Visual Guide: Chemical Spill Response Workflow
The following diagram outlines a general workflow for responding to a chemical spill.
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General Chemical Spill Response Workflow

Initial Actions

Response & Cleanup

Final Steps

Chemical Spill Occurs

Alert Personnel & Evacuate Area

Assess the Spill & Identify the Chemical

Don Appropriate PPE

Contain the Spill

Neutralize (if applicable)

Clean Up Spill with Absorbent Material

Decontaminate the Area

Dispose of Waste Properly

Report the Incident

Click to download full resolution via product page

Caption: A flowchart illustrating the general steps for responding to a chemical spill.
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To cite this document: BenchChem. [Tripropylphosphine Oxide: A Technical Safety and
Handling Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073959#tripropylphosphine-oxide-safety-data-sheet-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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